Cas no 26146-27-0 (Lindenenol)
Lindeneol can be isolated from Radix Linderae and has antioxidant and antibacterial activities
Lindenenol structure
Lindenenol Properties
Names and Identifiers
-
- Lindenenol
- Linderene
- (4R)-3,6bβ-Dimethyl-5-methylene-4,4aα,5,5aα,6,6aα,6b,7-octahydrocyclopropa[2,3]indeno[5,6-b]furan-4α-ol
- (4R)-4,4aα,5,5aα,6,6aα,6b,7-Octahydro-3,6bβ-dimethyl-5-methylenecycloprop[2,3]indeno[5,6-b]furan-4α-ol
- (4R,4aS,5aS,6aR,6bS)-3,6b-dimethyl-5-methylidene-4,4a,5,5a,6,6a,6b,7-octahydrocyclopropa[2,3]indeno[5,6-b]furan-4-ol
- Cycloprop[2,3]indeno[5,6-b]furan-4-ol,4,4a,5,5a,6,6a,6b,7-octahydro-3,6b-dimethyl-5-methylene-, (4R,4aS,5aS,6aR,6bS)-
- Cycloprop[2,3]indeno[5,6-b]furan-4-ol,4,4a,5,5a,6,6a,6b,7-octahydro-3,6b-dimethyl-5-methylene-...
- Linderenol
- Lindeneol
- Cycloprop(2,3)indeno(5,6-b)furan-4-ol, 4,4a,5,5a,6,6a,6b,7-octahydro-3,6b-dimethyl-5-methylene-, (4R,4aS,5aS,6aR,6bS)-
- Cycloprop[2,3]indeno[5,6-b]furan-4-ol, 4,4a,5,5a,6,6a,6b,7-octahydro-3,6b-dimethyl-5-methylene-, (4R,4aS,5aS,6aR,6bS)-
- 2245AB
- AK120366
- AX8245782
- ST24047489
- C16988
- (4R,4aS,5aS,6aR,6bS)-3,6b-dimethyl-5-methylidene-4,4a,5,5a,6
- MS-23312
- HY-N2061
- AC-34845
- Q27151341
- (1S,2R,9S,10R,12S)-4,9-dimethyl-13-methylidene-6-oxatetracyclo[7.4.0.03,7.010,12]trideca-3(7),4-dien-2-ol
- 3,6b-Dimethyl-5-methylidene-4,4a,5,5a,6,6a,6b,7-octahydrocyclopropa[2,3]indeno[5,6-b]furan-4-ol
- CHEBI:80844
- (4R,4aS,5aS,6aR,6bS)-3,6b-Dimethyl-5-methylene-4,4a,5,5a,6,6a,6b,7-octahydrocyclopropa[2,3]indeno[5,6-b]furan-4-ol
- s3280
- 26146-27-0
- CS-0018550
- AKOS015896735
- A877355
- DTXSID40949025
- (4R,4aS,5aS,6aR,6bS)-4,4a,5,5a,6,6a,6b,7-Octahydro-3,6b-dimethyl-5-methylenecycloprop[2,3]indeno[5,6-b]furan-4-ol
- DA-64981
- +Expand
-
- MFCD12031631
- XRDJYSVGPBJZSG-PSDLAXTLSA-N
- 1S/C15H18O2/c1-7-6-17-11-5-15(3)10-4-9(10)8(2)13(15)14(16)12(7)11/h6,9-10,13-14,16H,2,4-5H2,1,3H3/t9-,10-,13-,14+,15+/m1/s1
- O([H])[C@@]1([H])C2C(C([H])([H])[H])=C([H])OC=2C([H])([H])[C@]2(C([H])([H])[H])[C@]1([H])C(=C([H])[H])[C@@]1([H])C([H])([H])[C@]12[H]
Computed Properties
- 230.13100
- 1
- 2
- 0
- 230.13068
- 17
- 390
- 0
- 5
- 0
- 0
- 0
- 1
- 2.1
- 33.4
- 230.30
Experimental Properties
- 3.00590
- 33.37000
- 1.596
- 265.4±30.0 ºC (760 Torr),
- 145-147 ºC (methanol )
- No data available
- 114.3±24.6 ºC,
- Almost insoluble (0.06 g/l) (25 º C),
- Powder
- 1.20±0.1 g/cm3 (20 ºC 760 Torr),
Lindenenol Security Information
- H303+H313+H333
- H303+H313+H333
- P264+P280+P305+P351+P338+P337+P313
- Store at 4 ° C, -4 ° C is better
- warning
Lindenenol Customs Data
- 2901299090
-
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Lindenenol Price
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Lindenenol Related Literature
-
1. Components of the root of Lindera strychnifolia Vill. Part XVIII. Neosericenyl acetate and dehydrolindestrenolideH. Tada,H. Minato,K. Takeda J. Chem. Soc. C 1971 1070
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2. Index of authors, 1974
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3. Crystal and molecular structure of the germacrane furanosesquiterpenoid linderalactoneHirozo Koyama,Yoshiko Mizuno-Tsukuda J. Chem. Soc. Perkin Trans. 2 1977 646
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4. Index of subjects, 1974
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5. Crystal and molecular structure of lindenenolYoshiko Mizuno-Tsukuda,Hirozo Koyama J. Chem. Soc. Perkin Trans. 2 1974 735
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6. Contents pages
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7. Structure and absolute stereochemistry of the sesquiterpene alcohol (–)-myliol: X-ray analysis of the p-bromobenzoateHiroshi Nozaki J. Chem. Soc. Perkin Trans. 2 1979 514
-
Ken'ichi Takeda,I. Horibe,M. Teraoka,H. Minato J. Chem. Soc. C 1969 2786
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Ken'ichi Takeda,Hiroshi Ishii,Takehiko Tozyo,Hitoshi Minato J. Chem. Soc. C 1969 1920
26146-27-0 (Lindenenol) Related Products
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